2-(4-bromophenoxy)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-(4-bromophenoxy)-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C14H10BrF2NO2/c15-9-1-4-11(5-2-9)20-8-14(19)18-13-6-3-10(16)7-12(13)17/h1-7H,8H2,(H,18,19)
• InChI Key: JMEDKMHVJJXLGQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC(=O)NC2=C(C=C(C=C2)F)F)Br
• Molecular Formula: C14H10BrF2NO2
• Molecular Weight: 342.13 g/mol

Description

2-(4-bromophenoxy)-N-(2,4-difluorophenyl)acetamide is an organic compound that features a bromophenoxy group and a difluorophenyl group attached to an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-bromophenoxy)-N-(2,4-difluorophenyl)acetamide typically involves the reaction of 4-bromophenol with 2,4-difluoroaniline in the presence of an acylating agent. The reaction conditions often include the use of a base such as sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction is usually carried out in an organic solvent like dichloromethane or toluene under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to enhance the efficiency and yield of the synthesis. The use of catalysts and optimized reaction conditions can further improve the scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-(4-bromophenoxy)-N-(2,4-difluorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The bromine atom in the bromophenoxy group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

2-(4-bromophenoxy)-N-(2,4-difluorophenyl)acetamide has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 2-(4-bromophenoxy)-N-(2,4-difluorophenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to a cascade of biochemical events that result in its observed effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(4-chlorophenoxy)-N-(2,4-difluorophenyl)acetamide
• 2-(4-fluorophenoxy)-N-(2,4-difluorophenyl)acetamide
• 2-(4-methylphenoxy)-N-(2,4-difluorophenyl)acetamide

Uniqueness

2-(4-bromophenoxy)-N-(2,4-difluorophenyl)acetamide is unique due to the presence of both bromine and fluorine atoms, which can impart distinct chemical and biological properties. The bromine atom can participate in halogen bonding, while the fluorine atoms can influence the compound’s lipophilicity and metabolic stability.